Cas no 2167461-00-7 (propan-2-yl 4-isothiocyanatobutanoate)

propan-2-yl 4-isothiocyanatobutanoate structure
2167461-00-7 structure
Product Name:propan-2-yl 4-isothiocyanatobutanoate
CAS No:2167461-00-7
MF:C8H13NO2S
MW:187.25932097435
CID:5935796
PubChem ID:165447709
Update Time:2024-01-01

propan-2-yl 4-isothiocyanatobutanoate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 4-isothiocyanatobutanoate
    • EN300-1458988
    • 2167461-00-7
    • Inchi: 1S/C8H13NO2S/c1-7(2)11-8(10)4-3-5-9-6-12/h7H,3-5H2,1-2H3
    • InChI Key: PEVXGYZOYBPQBE-UHFFFAOYSA-N
    • SMILES: S=C=NCCCC(=O)OC(C)C

Computed Properties

  • Exact Mass: 187.06669983g/mol
  • Monoisotopic Mass: 187.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.8Ų

propan-2-yl 4-isothiocyanatobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$0.0 2023-06-07
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$768.0 2023-09-29
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$804.0 2023-09-29
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EN300-1458988-250mg
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$840.0 2023-09-29
Enamine
EN300-1458988-500mg
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$877.0 2023-09-29
Enamine
EN300-1458988-1000mg
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$914.0 2023-09-29
Enamine
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Enamine
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